Cas no 7379-49-9 (2,6-Dimethyl-4-(methylthio)phenol)

2,6-Dimethyl-4-(methylthio)phenol structure
7379-49-9 structure
Product Name:2,6-Dimethyl-4-(methylthio)phenol
CAS No:7379-49-9
MF:C9H12OS
MW:168.255981445313
MDL:MFCD00020052
CID:978465
PubChem ID:291784
Update Time:2025-04-19

2,6-Dimethyl-4-(methylthio)phenol Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethyl-4-(methylsulfanyl)phenol
    • 2,6-dimethyl-4-methylsulfanylphenol
    • 2,6-(CH3)2-4-CH3S-C6H2OH
    • 2,6-dimethyl-4-methylthiophenol
    • 4-methylthio-2,6-xylenol
    • AC1L6GMJ
    • AC1Q7DVP
    • CTK5D8713
    • NSC157316
    • phenol, 2,6-dimethyl-4-(methylthio)-
    • ST4148496
    • MFCD00020052
    • 2,6-dimethyl-4-(methylthio)phenol
    • DTXSID60303201
    • 7379-49-9
    • SCHEMBL10888518
    • 2,6-Dimethyl-4-methylmercaptophenol
    • CS-0313894
    • E89340
    • AKOS005535594
    • NSC-157316
    • LS-08881
    • 2,6-Dimethyl-4-(methylthio)phenol
    • MDL: MFCD00020052
    • Inchi: 1S/C9H12OS/c1-6-4-8(11-3)5-7(2)9(6)10/h4-5,10H,1-3H3
    • InChI Key: MGOOYXDTXUPBTC-UHFFFAOYSA-N
    • SMILES: S(C)C1C=C(C)C(=C(C)C=1)O

Computed Properties

  • Exact Mass: 168.06096
  • Monoisotopic Mass: 168.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 267.4°C at 760 mmHg
  • Flash Point: 130.5°C
  • Refractive Index: 1.585
  • PSA: 20.23
  • LogP: 2.73090

2,6-Dimethyl-4-(methylthio)phenol Pricemore >>

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TRC
D265630-250mg
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AB415788-5 g
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AB415788-10 g
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AB415788-500mg
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€205.00 2025-04-16
abcr
AB415788-1g
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€237.00 2025-04-16
abcr
AB415788-5g
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2,6-Dimethyl-4-(methylthio)phenol Suppliers

Amadis Chemical Company Limited
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(CAS:7379-49-9)2,6-Dimethyl-4-(methylthio)phenol
Order Number:A1173632
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:26
Price ($):626.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:7379-49-9)2,6-Dimethyl-4-(methylthio)phenol
A1173632
Purity:99%
Quantity:5g
Price ($):626.0
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